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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 3-Chlorobutanal. This document is intended to serve as a
resource for researchers, scientists, and professionals in drug development who are interested
in sourcing and utilizing this chemical compound.

Chemical Identity and Properties

3-Chlorobutanal, also known as 3-chlorobutyraldehyde, is a chlorinated aldehyde with the
chemical formula C2H7CIO.[1][2] It is a key intermediate in various organic syntheses. The
primary CAS number for the racemic mixture of 3-Chlorobutanal is 81608-88-0.[1][2] It is
important to distinguish this from its isomers and other related compounds to ensure the
procurement of the correct material.

Table 1: Chemical Identifiers for 3-Chlorobutanal and Its Stereocisomers
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
3-Chlorobutanal
] 81608-88-0 C4H-CIO 106.55
(racemic)
(S)-3-Chlorobutanal 61494-39-1 CsH-CIO 106.55
(R)-3-Chlorobutanal 61494-38-0 C4H-CIO 106.55

Data sourced from PubChem.[3][4]

Table 2: Physicochemical Properties of 3-Chlorobutanal

Property Value
Molecular Weight 106.55 g/mol
XLogP3 0.7
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Exact Mass 106.0185425
Heavy Atom Count 6
Complexity 44.8

Data sourced from LookChem and PubChem.[1][4]

Commercial Availability and Suppliers

3-Chlorobutanal is available from a select number of chemical suppliers. The availability can

vary, and it is often produced on a made-to-order basis rather than being a stock chemical for

all suppliers. Below is a summary of potential suppliers. Pricing is typically available upon

quotation.
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Table 3: Potential Suppliers of 3-Chlorobutanal (CAS 81608-88-0)

. . Available
Supplier Reported Purity . Notes
Quantities
] Provides basic
Commercial mass ) ]
- ] chemical properties
--INVALID-LINK-- Not specified production ]
o and a list of related
indicated[1] ]
literature.[1]
Lists multiple
--INVALID-LINK-- 96%, 98%[5] 1kg, 1 ton[5] suppliers on its
platform.
Bulk, FCL, TL, ISO Lists CAS 13067-79-
--INVALID-LINK-- Not specified Tank, Pallet, Drum, 3, but also lists 81608-
R&D, Pilot[6] 88-0 as a synonym.[6]
_ Product is listed as
--INVALID-LINK-- Min. 95% 1g, 100mg _ _
discontinued.[7]
N N Currently lists 0
--INVALID-LINK-- Not specified Not specified

suppliers.[8]

Procurement Workflow

The procurement of a specialty chemical like 3-Chlorobutanal involves a structured process to
ensure the acquisition of the correct material that meets the required quality standards.

Procurement of 3-Chlorobutanal

Request for Quotation (RFQ) Technical Data Review
& Lead Time (CoA, SDS)

Release for
Use

Identify Requirement
(CAS, Purity, Quantity)

Supplier Identification
& Qualification

Purchase Order
Placement

Goods Receipt
& Inspection

Quality Control
Testing

Click to download full resolution via product page

Caption: A typical workflow for the procurement of specialty chemicals.
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Chlorobutanal are not
widely published in readily accessible sources. However, general synthetic routes and
analytical methods for aldehydes can be adapted.

Synthesis

The synthesis of 3-Chlorobutanal can be approached through various synthetic pathways.
One potential route involves the hydroformylation of 2-chloropropene. Another approach is the
selective oxidation of 3-chloro-1-butanol.

A generalized procedure for the synthesis of a related compound, 3-chlorobutanamide,
involves the amidation of 3-chlorobutanoyl chloride, which is synthesized from butanoic acid. A
similar multi-step synthesis could be envisioned for 3-chlorobutanal.

It is crucial to note that the handling of reagents such as thionyl chloride and ammonia requires
strict safety precautions, including the use of a fume hood and appropriate personal protective
equipment.

Quality Control and Analytical Methods

The quality control of 3-Chlorobutanal is critical, especially for applications in drug
development, to ensure purity and the absence of harmful impurities.[9] Aldehydes can be
reactive and may require careful handling and storage to prevent degradation.[10]

Table 4: Potential Analytical Methods for Quality Control
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Analytical Technique

Purpose

Gas Chromatography (GC)

To determine purity and identify volatile

impurities.

High-Performance Liquid Chromatography
(HPLC)

For purity assessment, especially for non-

volatile impurities.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To confirm the chemical structure and identify

impurities.

Mass Spectrometry (MS)

To determine the molecular weight and

fragmentation pattern, confirming the structure.

Infrared (IR) Spectroscopy

To identify functional groups present in the

molecule.

General Experimental Workflow for Spectroscopic Analysis:

Instrument Calibration

Spectroscopic Analysis Workflow

Data Acquisition

(NMR, MS, IR)

Structure Confirmation
& Purity Assessment

Data Processing P Spectral Interpretation |

Sample Preparation

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Applications in Drug Development

Aldehydes are versatile functional groups in organic chemistry and serve as important

intermediates in the synthesis of active pharmaceutical ingredients (APIs).[11] The reactivity of

the aldehyde group in 3-Chlorobutanal allows for its use as a building block in the construction
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of more complex molecules. The chloro-substituent provides an additional site for nucleophilic
substitution, further increasing its synthetic utility.

While specific examples of blockbuster drugs synthesized directly from 3-Chlorobutanal are
not readily found in the public domain, its potential as a precursor to various heterocyclic and
carbocyclic scaffolds used in medicinal chemistry is significant. The development of novel
drugs often relies on the availability of such unique building blocks to explore new chemical
space.[11]

Safety and Handling

As with all chlorinated organic compounds, 3-Chlorobutanal should be handled with care in a
well-ventilated laboratory, preferably within a fume hood. Appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For
detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided by
the supplier.

General handling precautions for aldehydes include avoiding contact with skin and eyes and
preventing inhalation of vapors.[12] Aldehydes can be irritants and may have sensitizing
properties.

Disclaimer: This document is intended for informational purposes only and should not be taken
as a substitute for professional chemical, safety, or regulatory advice. Always consult the
supplier's documentation and relevant safety guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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